Cas no 1118803-85-2 (6-chloro-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)pyridine-3-carboxamide
• CAS No: 1118803-85-2
• MF: C₁₄H₁₀ClN₃O₃
• MW: 303.700501918793
• CID: 5682042
• PubChem ID: 35530015
• Update Time: 2023-09-14

6-chloro-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26604169
• 6-chloro-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)pyridine-3-carboxamide
• 1118803-85-2
• AKOS008918772
• Z29215665

• Inchi： 1S/C14H10ClN3O3/c15-12-4-1-8(6-16-12)14(20)17-9-2-3-11-10(5-9)18-13(19)7-21-11/h1-6H,7H2,(H,17,20)(H,18,19)
• InChI Key： PUKAQYKYLXCNKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC2=C(C=1)NC(CO2)=O)=O

Computed Properties

• Exact Mass: 303.0410689g/mol
• Monoisotopic Mass: 303.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones